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Gold-195: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
the radioisotope Gold-195 (*°>Au). Gold-195 is a synthetic radioisotope of gold with significant
applications in nuclear medicine and research. This document summarizes its key
characteristics, production methods, and decay properties, presenting quantitative data in
structured tables and illustrating key processes with diagrams.

Core Physical and Chemical Properties

Gold-195 is a radioactive isotope of gold, characterized by its metallic yellowish appearance
and resistance to corrosion and oxidation, similar to stable gold.[1] It is chemically inert to most
acids but will dissolve in aqua regia, a mixture of nitric and hydrochloric acids.[1] This property
is crucial for its purification and use in radiopharmaceutical applications where high purity is
essential.[1]

Common oxidation states for gold are +1 (aurous) and +3 (auric), though other rare oxidation
states exist.[2] In agueous solutions, gold ions are readily reduced to gold metal. For medical
applications, Gold-195 is often chelated or formed into complexes, such as with sodium
thiosulfate, to improve its solubility and stability within biological systems.[3][4]

A summary of the fundamental physical and nuclear properties of Gold-195 is presented in
Table 1.
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Property Value

Atomic Number 79[11[5]

Mass Number 195[1][5]

Atomic Mass 194.965017 Da[1] or 194.96504 g/mol [1][6]
Neutron Number 116[1][5]

Half-life 186.01 + 0.06 days[1][7][8][9][10]

100% Electron Capture (EC)[1][5][71[81[9][11]
Decay Mode

[12]
Decay Product 195pt (stable)[1][7]1[8][9]
Decay Energy 0.2268 + 0.0012 MeV[1][8]
Mean Electron Energy 0.05202 MeV[5]
Mean Photon Energy 0.08385 MeV[5]
Nuclear Spin 3/2[1][9][13]
Nuclear Magnetic Moment 0.149 puN[1][13]
Specific Activity 1.3388 x 10** Bqg/g[9]

Table 1: Key Physical and Nuclear Properties of Gold-195. This table summarizes the
fundamental physical and nuclear characteristics of the Gold-195 isotope.

Production of Gold-195

Gold-195 is artificially produced and is not naturally occurring. The primary route for its
production involves the decay of its parent isotope, Mercury-195m (1°>™Hg).[1][4] 1*>™Hg is
typically produced in a cyclotron by bombarding a gold target with protons.

The production and decay process can be summarized as follows:

o Targetry and Bombardment: A high-purity gold (*°’Au) target is irradiated with a proton beam
in a cyclotron.
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e Nuclear Reaction: The proton bombardment induces a (p,3n) reaction, producing Mercury-
195m (1%5™MHg).

e Decay to Gold-195m: 1°>™Hg has a half-life of 41.6 hours and decays via electron capture
and isomeric transition.[4] A fraction of this decay (45.8%) proceeds through an intermediate
metastable state, Gold-195m (1°>™Au).[4]

e Gold-195m Properties: 1°>™Au is an ultra-short-lived isomer with a half-life of 30.5 seconds,
which has been utilized in medical imaging for first-pass cardiac studies.[1][4][14][15]

e Decay to Gold-195: The remaining 1°>™Hg decays to the ground state of Gold-195.[4]

The following diagram illustrates the production and decay pathway leading to Gold-195.

Decay Pathway
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| EC.m | #6=3055) (% = 186.01 d) Pt (stable)
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Click to download full resolution via product page

Figure 1: Production and Decay Pathway of Gold-195. This diagram illustrates the cyclotron
production of Mercury-195m from a stable gold target and its subsequent decay pathways to
Gold-195, including the intermediate metastable state Gold-195m.

Experimental Protocols

Detailed experimental protocols for working with Gold-195 are highly specific to the application.
However, a general experimental workflow for a typical radiolabeling study involving Gold-195
is outlined below. This protocol is a generalized representation and would require optimization
for specific ligands and applications.

Experimental Workflow: Radiolabeling of a Peptide with Gold-195
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Figure 2: Generalized Experimental Workflow for Radiolabeling. This flowchart outlines the key
steps in a typical radiolabeling experiment with Gold-195, from the initial reaction to the final
quality control and in vitro characterization of the radiolabeled compound.
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Applications in Research and Drug Development

The unique properties of Gold-195 and its metastable isomer, Gold-195m, have led to their
use in several areas of research and medicine:

¢ Diagnostic Imaging: Gold-195m, with its very short half-life, has been particularly useful for
first-pass radionuclide angiography to assess cardiac function.[1][4][15] It has also been
applied in venography for imaging deep vein thrombosis, where its short half-life minimizes
radiation exposure and allows for high-resolution imaging.[1][14]

o Radiopharmaceutical Development: Research is ongoing to develop new
radiopharmaceutical compounds incorporating Gold-195 for both diagnostic imaging and
targeted radiotherapy.[1] The decay properties of Gold-195 make it a candidate for
visualizing tumors and other pathologies.[1][3]

o Tracer Studies: Gold-195 has been used as a radiotracer in experimental studies, for
example, to investigate the diffusion of gold into materials like polycrystalline silicon.

o Cancer Research: Certain gold compounds have demonstrated cytotoxic effects against
cancer cells.[1][3] The combination of the radioactive properties of Gold-195 with the
biological activity of gold complexes presents an opportunity for the development of novel
cancer therapies.[1]

Radiation Safety Considerations

As a radioactive isotope, Gold-195 must be handled with appropriate safety precautions to
minimize radiation exposure. The principal emissions from Gold-195 are gamma rays and X-
rays resulting from the electron capture process. Appropriate shielding, typically lead, should
be used when handling this isotope. All work with Gold-195 should be conducted in a
designated radioisotope laboratory by trained personnel, following all institutional and
regulatory guidelines for radiation safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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